Cas no 2195941-44-5 (4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine)

• Product Name: 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine
• CAS No: 2195941-44-5
• MF: C₁₁H₁₁N₅O
• MW: 229.237941026688
• CID: 5339213
• Update Time: 2025-10-28

4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(pyridin-4-yl)methanone
• pyridin-4-yl-[3-(triazol-2-yl)azetidin-1-yl]methanone
• 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine

• Inchi： 1S/C11H11N5O/c17-11(9-1-3-12-4-2-9)15-7-10(8-15)16-13-5-6-14-16/h1-6,10H,7-8H2
• InChI Key： SXYFLWXQCYDKHT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)N1CC(C1)N1N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 0.1
• Topological Polar Surface Area: 63.9

Additional information on 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine

Chemical Profile of 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine (CAS No. 2195941-44-5)

4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine, identified by its CAS number 2195941-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its pyridine core and azetidine moiety, both of which are well-documented for their potential in drug discovery and development. The presence of a 2H-1,2,3-triazol group further enhances its structural complexity and functional diversity, making it a promising candidate for various biological applications.

The synthesis and characterization of 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine involve meticulous chemical methodologies that ensure high purity and yield. The compound’s molecular structure incorporates multiple reactive sites, including the carbonyl group and the triazol ring, which are critical for its interaction with biological targets. These features have positioned it as a key intermediate in the development of novel therapeutic agents targeting a range of diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate protein-protein interactions (PPIs) and other critical biological pathways. 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine has been identified as a potential lead compound in this endeavor due to its ability to selectively bind to specific protein targets. Preliminary studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory responses and cancer progression. The triazol moiety, in particular, has been shown to enhance binding affinity and stability, making it an attractive scaffold for drug design.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify promising candidates like 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine. These methods have accelerated the discovery process by allowing researchers to predict binding affinities and pharmacokinetic properties with greater accuracy. The compound’s structural features have been computationally analyzed to optimize its pharmacological profile, ensuring improved solubility, bioavailability, and target specificity.

One of the most compelling aspects of 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine is its versatility in medicinal chemistry applications. Researchers have explored its potential in designing kinase inhibitors, which are crucial for treating cancers and inflammatory disorders. The azetidine ring provides a unique three-dimensional arrangement that can be fine-tuned to fit into the active sites of target enzymes. This adaptability has led to the development of several derivative compounds with enhanced pharmacological properties.

Moreover, the compound’s stability under various conditions makes it suitable for industrial-scale production. Advanced synthetic routes have been developed to ensure consistent quality and purity, meeting the stringent requirements of pharmaceutical manufacturing. These advancements have not only improved the yield but also reduced costs associated with production, making 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine more accessible for further clinical development.

The integration of 4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine into drug development pipelines has been supported by collaborative efforts between academic institutions and pharmaceutical companies. These partnerships have facilitated rapid translation of laboratory findings into preclinical studies and eventually into clinical trials. The compound’s potential has been further validated through in vitro and in vivo experiments, which have revealed promising results in terms of efficacy and safety profiles.

In conclusion,4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine (CAS No. 2195941-44-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and functional properties make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.